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Compound of Interest

Compound Name: Nonylbenzene-PEG8-OH

Cat. No.: B1618646 Get Quote

Technical Guide: Nonylbenzene-PEG8-OH
Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of Nonylbenzene-
PEG8-OH, a key reagent in contemporary biochemical and pharmaceutical research.

Core Chemical Properties
Nonylbenzene-PEG8-OH is a nonionic surfactant and a polyethylene glycol (PEG)-based

linker. Its structure consists of a hydrophobic nonylbenzene group and a hydrophilic

polyethylene glycol chain composed of eight ethylene glycol units with a terminal hydroxyl

group. This amphipathic nature makes it useful in various applications, including as a

detergent, emulsifier, and, notably, in the synthesis of Proteolysis Targeting Chimeras

(PROTACs).[1][2]

The precise chemical properties of Nonylbenzene-PEG8-OH are summarized in the table

below.
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Property Value

Molecular Formula C₃₁H₅₆O₉

Molecular Weight 572.77 g/mol

CAS Number 41506-14-3

Data sourced from chemical suppliers and databases.[1][3]

Applications in Drug Development
Nonylbenzene-PEG8-OH serves as a PEG-based PROTAC linker.[1][2] PROTACs are

heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the

target's ubiquitination and subsequent degradation by the proteasome. The linker component,

for which Nonylbenzene-PEG8-OH is a building block, is critical for connecting the target-

binding ligand and the E3 ligase ligand, and its length and composition significantly influence

the efficacy of the resulting PROTAC.

Methodologies and Protocols
The synthesis of molecules like Nonylbenzene-PEG8-OH typically involves the ethoxylation of

nonylphenol.[4] This process involves the reaction of nonylphenol with ethylene oxide to build

the polyethylene glycol chain. The number of ethylene oxide units added is controlled to

achieve the desired chain length, in this case, eight units.

General Experimental Workflow for PROTAC Synthesis using a PEG Linker:

The use of Nonylbenzene-PEG8-OH as a linker in PROTAC synthesis involves standard

chemical conjugation techniques. The terminal hydroxyl group can be activated or modified to

react with corresponding functional groups on the target-binding and E3 ligase-binding

moieties.
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Step 1: Linker Activation

Step 2: Conjugation
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Click to download full resolution via product page

Caption: General workflow for PROTAC synthesis using an activatable PEG linker.

Structural Representation
The chemical structure of Nonylbenzene-PEG8-OH is a key determinant of its function,

providing spatial separation and appropriate orientation for the ligands it connects in a

PROTAC construct.

Caption: Simplified 2D representation of the Nonylbenzene-PEG8-OH structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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